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Compound of Interest

Compound Name: Sodium aluminate

Cat. No.: B081911

For Researchers, Scientists, and Drug Development Professionals

Anhydrous sodium aluminate (NaAIlOz2) is a significant inorganic compound with diverse
applications, including water treatment, cement manufacturing, and as an intermediate in
zeolite synthesis.[1][2] This guide provides a comprehensive overview of its core physical
properties, experimental protocols for their determination, and logical workflows relevant to its
synthesis and characterization.

Core Physical and Chemical Properties

Anhydrous sodium aluminate is a white, odorless, crystalline solid.[3][4] Commercial grades
may sometimes have a light-yellowish appearance.[1][3] The compound is hygroscopic, readily
absorbing moisture from the atmosphere, and is highly soluble in water, forming a strongly
alkaline solution (pH > 12).[1][4] Conversely, it is insoluble in alcohol.[2][3]

Table 1: General Physical and Chemical Properties of Anhydrous Sodium Aluminate
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Property Value Source(s)
Chemical Formula NaAlO:z [3]
Molar Mass 81.97 g/mol [3]

White crystalline powder
Appearance ] ) ] [11[3]
(sometimes light-yellowish)

Odor Odorless [3114]
Density 1.5 g/cm3 [1][3]
Melting Point 1650 °C (1920 K) [11031[41[5]
Solubility in Water Highly soluble [2][3]
Solubility in Alcohol Insoluble [2][3]
Refractive Index (n_D) 1.566 [1112][3]

| Hygroscopicity | Hygroscopic |[3][4] |

Structural and Thermodynamic Properties

Anhydrous sodium aluminate possesses a three-dimensional framework structure built from
corner-linked AlOa tetrahedra, crystallizing in an orthorhombic system.[1][2][3] This
arrangement is isostructural to 3-NaFeOz2.[6] The hydrated form, by contrast, has layers of AlOa4
tetrahedra joined into rings.[2][3]

Table 2: Structural and Thermodynamic Data for Anhydrous Sodium Aluminate

Property Value Source(s)
Crystal Structure Orthorhombic [11[31[5]
Space Group Pna2:. [61[7]
Standard Enthalpy of

_ -1133.2 kd/mol [1]
Formation (AH_f°)
Standard Entropy (S°) 70.4 J/(mol-K) [1]
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| Heat Capacity (C_p) | 73.6 J/(mol-K) |[1][5] |

Experimental Protocols

Detailed methodologies are critical for the accurate characterization and synthesis of materials.
Below are protocols for the industrial synthesis and key analytical techniques used to
determine the physical properties of anhydrous sodium aluminate.

This protocol describes the common industrial method for producing sodium aluminate by
dissolving aluminum hydroxide in a caustic soda solution.[2][8]
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Industrial Synthesis Workflow for Sodium Aluminate
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Industrial production flow for anhydrous sodium aluminate.
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» Charging the Reactor: A steam-heated vessel constructed from nickel or steel is charged
with a ~50% aqueous solution of sodium hydroxide (caustic soda).[8]

» Dissolution: Aluminum hydroxide (gibbsite) is added to the caustic soda solution.[5]

o Reaction: The mixture is heated to near its boiling point and agitated until a viscous pulp is
formed.[2][8] The reaction is: AI(OH)s + NaOH — NaAlO: + 2H20.

» Solidification: The hot pulp is transferred to a cooling tank where it solidifies into a solid mass
containing approximately 70% NaAlO:2.[2][8]

e Crushing: The cooled, solid mass is mechanically crushed into smaller pieces.[8]

o Dehydration: The crushed material is fed into a rotary oven for dehydration to remove excess
water.[8]

e Final Product: The resulting product is a powder containing approximately 90% NaAlO2z, with
residual water (~1%) and free NaOH (~1%).[8]

A logical workflow for characterizing a synthesized batch of anhydrous sodium aluminate is
presented below.
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Analytical Workflow for NaAlO2 Characterization
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Logical workflow for physical characterization of NaAlOs-.

» Objective: To confirm the crystal structure and phase purity of anhydrous NaAlO-.
 Instrumentation: A powder X-ray diffractometer with a Cu Ka radiation source.
e Procedure:

o A small amount of the anhydrous sodium aluminate powder is finely ground using an
agate mortar and pestle to ensure random crystal orientation.

o The powdered sample is carefully packed into a sample holder, ensuring a flat, smooth
surface.

o The sample is placed in the diffractometer.

o Data is collected over a 20 range of 10-90° with a step size of 0.02° and a dwell time of 1-
2 seconds per step.
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o The resulting diffraction pattern is analyzed by comparing peak positions and intensities to
a reference pattern from a crystallographic database (e.g., ICSD) for NaAlO:z
(orthorhombic, space group Pna21).[6][7]

o Rietveld refinement can be performed to obtain precise lattice parameters.[6]

o Objective: To assess the thermal stability and determine the presence of bound water or
other volatile impurities.[9]

 Instrumentation: A thermogravimetric analyzer capable of reaching at least 1000°C.
e Procedure:

o Asmall, precisely weighed sample (5-10 mg) of sodium aluminate is placed in an
alumina or platinum crucible.

o The crucible is loaded into the TGA furnace.

o The sample is heated from ambient temperature to 1000°C at a constant rate (e.g., 10
°C/min) under an inert atmosphere (e.g., nitrogen gas flow at 50 mL/min).

o The mass of the sample is recorded as a function of temperature.

o The resulting TGA curve (mass vs. temperature) and its derivative (DTG) are analyzed.
For a pure, anhydrous sample, no significant mass loss is expected until very high
decomposition temperatures. A mass loss step beginning around 200-300°C would
indicate the dehydration of a hydrated sample.[10]

Structural Relationships

The relationship between the fundamental aluminate anion, the anhydrous solid, and its
hydrated counterpart is crucial for understanding its chemistry. Anhydrous NaAlO:z is built upon
a framework of these aluminate tetrahedra.
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Structural Hierarchy of Sodium Aluminate
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Relationship between aluminate forms and components.

This technical guide summarizes the essential physical properties of anhydrous sodium
aluminate, providing quantitative data and standardized protocols for its synthesis and
analysis. The information is intended to serve as a foundational resource for scientific and
research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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